Cas no 54300-32-2 (Bis(4-fluorophenyl)phenylphosphine oxide)

• Product Name: Bis(4-fluorophenyl)phenylphosphine oxide
• CAS No: 54300-32-2
• MF: C₁₈H₁₃F₂OP
• MW: 314.265792608261
• CID: 385579
• PubChem ID: 24868890
• Update Time: 2025-07-22

Bis(4-fluorophenyl)phenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• Phosphineoxide, bis(4-fluorophenyl)phenyl-
• 1-fluoro-4-[(4-fluorophenyl)-phenylphosphoryl]benzene
• BIS(4-FLUOROPHENYL)PHENYLPHOSPHINE OXIDE
• 4,4'-difluorotriphenylphosphine oxide
• EINECS 259-079-7
• Bis(4-fluorophenyl)(phenyl)phosphine oxide
• Phosphine oxide, bis(4-fluorophenyl)phenyl-
• Bis(4-fluorophenyl)phenylphosphine oxide, 97%
• UNII-KN9AT284A7
• CS-0203275
• FT-0740584
• AAYLOGMTTMROGA-UHFFFAOYSA-N
• NS00056984
• DTXSID60202669
• SCHEMBL1244527
• bis(p-fluorophenyl)phenylphosphine oxide
• bis(4-fluorophenyl)phenyl phosphine oxide
• KN9AT284A7
• AKOS015916142
• 54300-32-2
• DB-009607
• 1-FLUORO-4-[4-FLUOROPHENYL(PHENYL)PHOSPHOROSO]BENZENE
• DTXCID40125160
• G78126
• Bis(4-fluorophenyl)phenylphosphine oxide

• MDL： MFCD00239478
• Inchi： 1S/C18H13F2OP/c19-14-6-10-17(11-7-14)22(21,16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13H
• InChI Key： AAYLOGMTTMROGA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 314.06700
• Monoisotopic Mass: 314.06720836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 125-131 °C (lit.)
• PSA: 26.88000
• LogP: 3.60420
• Solubility: Not available

Bis(4-fluorophenyl)phenylphosphine oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on Bis(4-fluorophenyl)phenylphosphine oxide

Introduction to Bis(4-fluorophenyl)phenylphosphine Oxide (CAS No. 54300-32-2)

Bis(4-fluorophenyl)phenylphosphine oxide is a significant compound in the field of organophosphorus chemistry, widely recognized for its unique structural and electronic properties. This compound, with the chemical formula C₂₀H₁₄FO₂P and a CAS number of 54300-32-2, has garnered considerable attention due to its applications in catalysis, materials science, and pharmaceutical research. The presence of fluorine atoms in its aromatic rings imparts distinct reactivity and stability, making it a valuable building block for advanced chemical synthesis.

The compound's structure consists of two phenyl rings linked by a phosphine oxide moiety. The 4-fluorophenyl groups introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly useful in designing ligands for transition metal catalysis, where precise control over electron density is crucial for achieving high yields and selectivity in organic transformations.

In recent years, Bis(4-fluorophenyl)phenylphosphine oxide has been extensively studied for its potential in pharmaceutical applications. Its ability to act as a ligand in transition metal complexes has opened new avenues for drug development. For instance, researchers have explored its use in the synthesis of novel antiviral and anticancer agents. The fluorine atoms in the molecule enhance binding affinity to biological targets, making it an attractive candidate for medicinal chemistry.

The compound's role in materials science is equally noteworthy. Its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). The incorporation of Bis(4-fluorophenyl)phenylphosphine oxide into polymer matrices can improve charge transport properties, leading to more efficient electronic devices. Additionally, its thermal stability and resistance to degradation make it a promising candidate for high-performance materials used in harsh environments.

Recent advancements in computational chemistry have further illuminated the potential of Bis(4-fluorophenyl)phenylphosphine oxide. Molecular modeling studies have revealed insights into its interaction with various substrates, providing a deeper understanding of its reactivity and mechanism. These findings have guided the development of new synthetic strategies and have paved the way for innovative applications in industrial processes.

The synthesis of Bis(4-fluorophenyl)phenylphosphine oxide involves multi-step organic reactions, often requiring precise control over reaction conditions. The introduction of fluorinated aromatic rings necessitates specialized synthetic methodologies to ensure high regioselectivity and yield. Advances in fluorination techniques have made it more feasible to produce this compound on an industrial scale, facilitating its widespread use in research and development.

In conclusion, Bis(4-fluorophenyl)phenylphosphine oxide (CAS No. 54300-32-2) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features and electronic properties make it indispensable in catalysis, pharmaceuticals, and materials science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing chemical innovation.